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Compound of Interest

Compound Name: Allyl(chloromethyl)dimethylsilane

Cat. No.: B1268312

Allyl(chloromethyl)dimethylsilane: A Technical
Guide for Researchers

An in-depth guide on the safe handling, properties, and synthetic applications of
Allyl(chloromethyl)dimethylsilane for professionals in research and drug development.

Introduction

Allyl(chloromethyl)dimethylsilane is a versatile organosilane reagent with the chemical
formula CeH13CISi.[1] It serves as a valuable chemical intermediate in various organic
synthesis applications.[1][2] Its bifunctional nature, featuring both a reactive allyl group and a
chloromethyl group, allows for a range of chemical transformations, making it a useful building
block for the synthesis of more complex molecules and organosilicon polymers.[2] This guide
provides comprehensive safety data, handling precautions, and an overview of its applications
in synthetic chemistry, tailored for researchers and professionals in the field.

Safety and Hazard Information

Allyl(chloromethyl)dimethylsilane is classified as a flammable liquid and can cause serious
eye irritation.[3][4] It is crucial to handle this compound with appropriate safety measures in a
well-ventilated area.

Physical and Chemical Properties
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Property Value Source
Molecular Formula CeH13CISi [1]
Molecular Weight 148.70 g/mol

Appearance Liquid [1]
Boiling Point 141.5+15.0 °C at 760 mmHg

Flash Point 27 °C180.6 °F [4]
Density 0.94£0.1 g/cm?3

Vapor Pressure 7.3£0.3 mmHg at 25°C

Refractive Index 1.422

Hazard Identification

Hazard Class GHS Classification  Signal Word Hazard Statement
o ) H226: Flammable
Flammable Liquid Category 3 Warning o
liquid and vapor[3]
o ] H319: Causes serious
Eye Irritation Category 2A Warning o
eye irritation[3][4]
Skin Causes skin
) o Category 2 Warning S
Corrosion/Irritation irritation[4]
First Aid Measures
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Exposure Route

First Aid Procedure

Inhalation

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. Seek medical

advice if you feel unwell.[3]

Skin Contact

Wash with plenty of soap and water. Get

medical advice/attention.[3]

Eye Contact

Immediately flush eyes thoroughly with water for
at least 15 minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Get

medical advice/attention.[3]

Ingestion

Never give anything by mouth to an
unconscious person. Get medical

advice/attention.[3]

Handling and Storage Precautions

Proper handling and storage are essential to ensure safety and maintain the integrity of

Allyl(chloromethyl)dimethylsilane.

| : : PBE)

PPE Type

Recommendation

Eye Protection

Chemical goggles. Contact lenses should not be

worn.[3]

Hand Protection

Neoprene or nitrile rubber gloves.[3]

Skin and Body Protection

Wear suitable protective clothing.[3]

Respiratory Protection

Recommended where exposure through
inhalation may occur. A NIOSH-certified
combination organic vapor/acid gas (yellow

cartridge) respirator is suggested.[3]

Handling Procedures
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e Avoid all eye and skin contact and do not breathe vapor and mist.[3]

e Use in a well-ventilated area.[3]

e Ground/bond container and receiving equipment to prevent static discharge.[3]
e Use only non-sparking tools.[3]

o Keep away from heat, sparks, open flames, and hot surfaces.[3]

e Handle empty containers with care as residual vapors are flammable.[3]

Storage Conditions

o Keep container tightly closed.[1]

o Store in a cool, well-ventilated place away from heat.[1]

o Stable in sealed containers stored under a dry inert atmosphere.[3]
e Incompatible with oxidizing agents.[3]

Experimental Applications and Protocols

Allyl(chloromethyl)dimethylsilane is utilized in a variety of organic synthesis reactions. The
following sections outline some key applications and provide generalized experimental
protocols.

Chloroamination Reactions

Allyl(chloromethyl)dimethylsilane reacts with N,N-dichloroarenesulfonamides to yield
chloroamination products. This reaction is typically carried out in a chlorinated solvent at low
temperatures.

Experimental Workflow for Chloroamination
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Gllyl(chloromethyl)dimethylsilana 6,N-dichloroarenesulfonamida Garbon Tetrachlorida

Cooling Bath (-10°C)

Geaction Work-ua

>

Click to download full resolution via product page

Caption: Workflow for the chloroamination of Allyl(chloromethyl)dimethylsilane.
Protocol:

 In a flame-dried reaction vessel under an inert atmosphere, dissolve
Allyl(chloromethyl)dimethylsilane in carbon tetrachloride.

e Cool the solution to -10°C using a cooling bath.

» Slowly add a solution of the N,N-dichloroarenesulfonamide in carbon tetrachloride to the
cooled solution while stirring.
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e Maintain the reaction mixture at -10°C and continue stirring for approximately 3 hours.

« Monitor the reaction progress by techniques such as *H NMR spectroscopy, observing the
disappearance of the allylic proton signals.

» Upon completion, the reaction is quenched and worked up using standard laboratory
procedures to isolate the chloroamination product.

Silylation Agent

This compound can be used as a silylating agent to introduce a dimethylsilyl group onto
various substrates, which can alter their chemical properties like solubility and reactivity.

Precursor for Organosilicon Polymers

Allyl(chloromethyl)dimethylsilane serves as a precursor in the synthesis of functional
molecules like phenylenebis(silanediyl triflates), which are key synthons for creating
organosilicon polymers.[2]

Logical Relationship for Polymer Synthesis

[ j—SVMVGhenylenebis(silanediyl triflatesD—meb[ )

Click to download full resolution via product page

Caption: Role of Allyl(chloromethyl)dimethylsilane in organosilicon polymer synthesis.

Fire Fighting and Accidental Release Measures
Fire Fighting Measures

o Suitable Extinguishing Media: Water spray, foam, carbon dioxide, or dry chemical.[3]

 Firefighting Instructions: Exercise caution when fighting any chemical fire. Use a water spray
to cool exposed surfaces.[3]
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e Protective Equipment: Do not enter the fire area without proper protective equipment,
including respiratory protection.[3]

e Hazards: Flammable liquid and vapor. Irritating fumes and organic acid vapors may develop
when the material is exposed to water or open flame.[3]

Accidental Release Measures

o Personal Precautions: Eliminate all possible sources of ignition. Evacuate unnecessary
personnel.[3]

o Protective Equipment: Equip cleanup crew with proper protection.[3]
e Environmental Precautions: Prevent entry to sewers and public waters.[3]

e Containment and Cleaning: Contain any spills with dikes or absorbents. Clean up spills as
soon as possible, using an absorbent material to collect it. Use only non-sparking tools for
cleanup.[1]

Conclusion

Allyl(chloromethyl)dimethylsilane is a valuable reagent for chemical synthesis, but its
hazardous properties necessitate careful handling and adherence to strict safety protocols.
This guide provides a comprehensive overview for researchers and professionals, enabling its
safe and effective use in the laboratory. By understanding its properties and reactivity,
scientists can leverage this compound for the development of novel molecules and materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Allyl(chloromethyl)dimethylsilane safety data sheet and
handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268312#allyl-chloromethyl-dimethylsilane-safety-
data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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